![molecular formula C25H22N2O4 B7695038 N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide](/img/structure/B7695038.png)
N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide
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Overview
Description
N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide, also known as HMQMB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide exerts its pharmacological effects through multiple mechanisms. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. This compound also activates certain signaling pathways that promote cell death in cancer cells. Additionally, this compound has been shown to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce the activity of certain enzymes involved in cancer progression, and induce cell death in cancer cells. This compound has also been shown to reduce oxidative stress and protect against DNA damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide in lab experiments is its high potency and specificity. This compound has been shown to exhibit potent anticancer and anti-inflammatory effects at low concentrations. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Another area of interest is the investigation of the potential synergistic effects of this compound with other anticancer and anti-inflammatory agents. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound and its potential therapeutic applications in different disease conditions.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its ability to exhibit anti-inflammatory, antioxidant, and anticancer properties makes it a promising candidate for further research and development. However, further studies are needed to fully understand its mechanisms of action and potential therapeutic applications.
Synthesis Methods
N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide can be synthesized through a multistep process that involves the condensation of 2-hydroxy-3-formylquinoline with 2-methoxyaniline, followed by the reaction with 4-methoxybenzoyl chloride. The final product is obtained through purification and recrystallization.
Scientific Research Applications
N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(2-methoxyphenyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress.
properties
IUPAC Name |
4-methoxy-N-(2-methoxyphenyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O4/c1-30-20-13-11-17(12-14-20)25(29)27(22-9-5-6-10-23(22)31-2)16-19-15-18-7-3-4-8-21(18)26-24(19)28/h3-15H,16H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRGCOFCSRQZUTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N(CC2=CC3=CC=CC=C3NC2=O)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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